Cas no 630060-63-8 (2,4(1H,3H)-Pyrimidinedione,1-[(5S,6S)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(5S,6S)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-5-methyl-
• CAS No: 630060-63-8
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 1643506
• Update Time: 2024-09-12

2,4(1H,3H)-Pyrimidinedione,1-[(5S,6S)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(5S,6S)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-5-methyl-
• 2,4(1H,3H)-Pyrimidinedione, 1-[(5S,6S)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-5-methyl-

• Inchi： 1S/C13H18N2O3S/c1-8-7-15(12(18)14-11(8)17)10-4-6-13(19-10)5-2-3-9(13)16/h7,9-10,16H,2-6H2,1H3,(H,14,17,18)/t9-,10?,13-/m0/s1
• InChI Key： RJNKYPKKFVSIQO-DZGIZQBRSA-N
• SMILES： C1(=O)N(C2CC[C@]3(CCC[C@@H]3O)S2)C=C(C)C(=O)N1

Computed Properties

• Exact Mass: 282.10394

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• PSA: 69.64
• pka: 9.59±0.10(Predicted)